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Compound of Interest

Compound Name: GW583340 dihydrochloride

Cat. No.: B10783211 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of

GW583340 dihydrochloride, ensuring compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to be aware of the hazards associated

with GW583340 dihydrochloride. According to its Safety Data Sheet (SDS), this compound is

classified as a hazardous substance.[1] Always handle this compound in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE): When handling GW583340 dihydrochloride for

disposal, the following PPE is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves, such as nitrile rubber.[1]

Body Protection: A laboratory coat is required to prevent skin contact.[1]

Respiratory Protection: If there is a risk of dust formation and ventilation is inadequate, use a

NIOSH-approved respirator.[1]
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Quantitative Hazard Data
The following table summarizes the key hazard classifications for GW583340 dihydrochloride
for easy reference.

Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1]

Step-by-Step Disposal Protocol
The disposal of GW583340 dihydrochloride must be managed as hazardous chemical waste.

[2] Adherence to institutional and national regulations, such as those set by the Environmental

Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA), is

mandatory.[2][3][4]

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Due to its irritant properties, GW583340 dihydrochloride is

classified as hazardous waste.

Segregate the Waste: Do not mix this compound with other waste streams. It should be

segregated as a solid organic chemical waste.[5] Keep it separate from incompatible

materials such as strong oxidizing agents.

Step 2: Containerization
Select an Appropriate Container: Use a designated, leak-proof container that is compatible

with the chemical. The container must have a secure, screw-on cap.[5][6]

Solid Waste: For solid GW583340 dihydrochloride, place it directly into a clearly labeled

hazardous waste container.
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Contaminated Materials: Any materials contaminated with GW583340 dihydrochloride,

such as weighing paper, gloves, or pipette tips, should also be placed in the designated solid

hazardous waste container.

Empty Original Containers: The original product container, even if seemingly empty, must be

disposed of as hazardous waste unless it has been triple-rinsed with a suitable solvent.[7]

The collected rinseate must also be treated as hazardous liquid waste.

Step 3: Labeling
Properly label the hazardous waste container with the following information[2][5]:

The words "Hazardous Waste"

Full chemical name: "GW583340 dihydrochloride" (avoiding abbreviations)

The specific hazard(s): "Irritant"

Accumulation start date (the date the first waste was added to the container)

Principal investigator's name and contact information

Laboratory room number

Step 4: Storage
Designated Storage Area: Store the sealed and labeled waste container in a designated,

secure area away from general laboratory traffic.[6]

Secondary Containment: Place the primary waste container within a larger, chemically

resistant secondary container to prevent spills or leaks.[6]

Storage Limits: Be aware of your institution's limits on the quantity of hazardous waste that

can be stored and the maximum accumulation time (e.g., 90 days).[6]

Step 5: Final Disposal
Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup of the hazardous waste.[2]
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Do Not Dispose in General Trash or Sink: It is a regulatory violation to dispose of GW583340
dihydrochloride in the regular trash or down the drain.[5][8] The EPA has banned the

sewering of hazardous waste pharmaceuticals.[4][8]

Professional Disposal: The waste will be transported by trained personnel to a licensed

hazardous waste treatment and disposal facility, likely for incineration.[4][9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

GW583340 dihydrochloride and associated materials.
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Waste Assessment

Disposal Procedure

Final Disposition

Start: Have GW583340 Dihydrochloride Waste?

Is it pure compound or contaminated material?

Identify as Hazardous Waste

Both

Segregate as Solid Organic Waste

Place in Labeled, Sealed Container

Store in Designated Area with Secondary Containment

Arrange Pickup with EHS

Dispose via Licensed Facility

Click to download full resolution via product page

Caption: Disposal workflow for GW583340 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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